Cas no 190270-11-2 (methyl 2-chloro-5-(1H-tetrazol-1-yl)benzoate)

• Product Name: methyl 2-chloro-5-(1H-tetrazol-1-yl)benzoate
• CAS No: 190270-11-2
• MF: C₉H₇ClN₄O₂
• MW: 238.630480051041
• MDL: MFCD03766451
• CID: 2109272
• PubChem ID: 709876
• Update Time: 2025-04-21

methyl 2-chloro-5-(1H-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-5-(1H-tetrazol-1-yl)benzoate
• H23864
• methyl 2-chloro-5-(tetrazol-1-yl)benzoate
• DTXSID101258819
• Benzoic acid, 2-chloro-5-(1H-tetrazol-1-yl)-, methyl ester
• CS-0316379
• DA-08788
• Methyl 2-chloro-5-(1-tetrazolyl)benzoate
• methyl 2-chloro-5-(1,2,3,4-tetrazol-1-yl)benzoate
• ALBB-005505
• methyl 2-chloro-5-(1H-1,2,3,4-tetrazol-1-yl)benzoate
• Benzoic acid, 2-chloro-5-tetrazol-1-yl-, methyl ester
• LS-02038
• AKOS005171536
• METHYL 2-CHLORO-5-(1H-1,2,3,4-TETRAAZOL-1-YL)BENZOATE
• SCHEMBL8702905
• 190270-11-2
• MFCD03766451
• STK503457

• MDL： MFCD03766451
• Inchi： 1S/C9H7ClN4O2/c1-16-9(15)7-4-6(2-3-8(7)10)14-5-11-12-13-14/h2-5H,1H3
• InChI Key： OXBZNEZECIIASU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=O)OC)N1C=NN=N1

Computed Properties

• Exact Mass: 238.0257532Da
• Monoisotopic Mass: 238.0257532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.9Ų